2-(3-Chlorophenyl)-1,3-dithiane

• Molecular Formula: C10H11ClS2
• Molecular Weight: 230.8 g/mol
• IUPAC Name: 2-(3-chlorophenyl)-1,3-dithiane
• InChI: InChI=1S/C10H11ClS2/c11-9-4-1-3-8(7-9)10-12-5-2-6-13-10/h1,3-4,7,10H,2,5-6H2
• InChI Key: HVOOEJGCHIRIOP-UHFFFAOYSA-N
• Canonical SMILES: C1CSC(SC1)C2=CC(=CC=C2)Cl

Description

2-(3-Chlorophenyl)-1,3-dithiane is a useful research compound. Its molecular formula is C10H11ClS2 and its molecular weight is 230.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3-chlorobenzaldehyde (100 mmol) in chloroform (250 mL) is added 1,3-propanedithiol (110 mmol). The mixture is chilled to −10° C. and HCl gas is gently bubbled through the mixture for 20 min. The mixture is stirred at −10° C. for one hour, then allowed to warm to room temperature overnight. The solution is washed with 1 M KOH, water, brine, and dried (K2CO3). After filtering, the organic extract is concentrated in vacuo to afford 2-(3-chlorophenyl)-1,3-dithiane.